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Home / Articles
Sep
21
Molecular information transfer network and chirality
Molecular information transfer network and chirality
In recent years, machine learning techniques in the field of chemistry have made significant strides, enabling direct learning from molecular structures without the need for preprocessing into fixed-length vectors. However, the stereochemistry of molecules, a spatial structural characteristic, often remains unexplored within modern neural network architectures designed for learning structure-property relationships. Even when molecules exhibit identical graph connectivity, different stereochemical arrangements can lead to distinct physical and biological properties.
Sep
18
A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks
protease-beta-secretase, cyclin-dependent-kinases
A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks
Proteins are the fundamental building blocks of life and play essential functional roles in biology.
May
16
Small Molecule Compounds and the MAPK/ERK Signaling Pathway
mapk-erk-pathway
Small Molecule Compounds and the MAPK/ERK Signaling Pathway
Extracellular signal-regulated kinase 1/2 (ERK) belongs to the mitogen-activated protein kinase (MAPK) family. ERK is generally located in the cytoplasm; upon activation, ERK enters the nucleus and regulates transcription factor activity and gene expression. In cells from yeast to mammals, receptor tyrosine kinases (RTKs) are known to exploit a highly conserved signal-transduction pathway, carrying the signal triggered by the binding of growth factors to activate ERK.
Feb
17
Small Molecule Compounds and the NF-κB Signaling Pathway
nf-kb-pathway
Small Molecule Compounds and the NF-κB Signaling Pathway
Nuclear factor-kappa B (NF-κB) is an ancient protein transcription factor and considered a regulator of innate immunity. NF-κB is found in almost all animal cell types. In mammals, the NF-κB family is composed of five related transcription factors: p50, p52, RelA (p65), c-Rel, and RelB. NF-κB controls the expression of genes involved in a number of physiological responses, including immune-inflammatory responses, acute-phase inflammatory responses, oxidative stress responses, cell adhesion, differentiation, and apoptosis.
Jan
10
Small Molecule Compounds Targeting Cyclin-Dependent Kinases
cyclin-dependent-kinases
Small Molecule Compounds Targeting Cyclin-Dependent Kinases
Cyclin-dependent kinases (CDKs) are serine/threonine kinases whose activity depends on a regulatory subunit - a cyclin. Based on the sequence of the kinase domain, CDKs belong to the CMGC group of kinases (named for the initials of some members), along with mitogen-activated protein kinases (MAPKs), glycogen synthase kinase-3 beta (Gsk3β), members of the dual-specificity tyrosine-regulated kinase (DYRK) family and CDK-like kinases. CDKs are relatively small proteins, with molecular weights ranging from 34 to 40 kDa, and contain little more than the kinase domain.
Nov
19
New Strategy for Synthesizing the Natural Compound Himastatin
himastatin
New Strategy for Synthesizing the Natural Compound Himastatin
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Latest Posts
Molecular information transfer network and chirality
09 21 2023
A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks
09 18 2023
Small Molecule Compounds and the MAPK/ERK Signaling Pathway
05 16 2023
Small Molecule Compounds and the NF-κB Signaling Pathway
02 17 2023
Small Molecule Compounds Targeting Cyclin-Dependent Kinases
01 10 2023
New Strategy for Synthesizing the Natural Compound Himastatin
11 19 2022
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